molecular formula C25H19BrCl2N2O3S B298561 5-{5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

5-{5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

Cat. No. B298561
M. Wt: 578.3 g/mol
InChI Key: MBDCFPHEUDJOQC-CUPAAXJESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-{5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, commonly known as BMB, is a thiazolidinone derivative that has been the subject of scientific research due to its potential therapeutic applications. BMB has been found to exhibit significant pharmacological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects.

Mechanism of Action

The mechanism of action of BMB is not fully understood. However, it has been proposed that BMB exerts its pharmacological activities by modulating various signaling pathways, including the NF-κB, MAPK, and PI3K/Akt pathways. BMB has also been found to interact with various proteins, including COX-2, PPARγ, and caspases, which are involved in inflammation, tumor growth, and apoptosis.
Biochemical and Physiological Effects:
BMB has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that BMB inhibits the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β, by modulating the NF-κB and MAPK pathways. BMB has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines by activating caspases and inhibiting the PI3K/Akt pathway. In vivo studies have shown that BMB improves insulin sensitivity and reduces blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

BMB has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be confirmed by various analytical techniques. BMB is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, BMB has some limitations for lab experiments. It is relatively insoluble in water, which can limit its use in aqueous-based assays. Additionally, BMB has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the research on BMB. One potential direction is to investigate its potential therapeutic applications in various diseases, including cancer, inflammation, and diabetes. Another direction is to study its mechanism of action in more detail, including its interactions with various proteins and signaling pathways. Additionally, further studies are needed to evaluate the safety and efficacy of BMB in vivo, which will be important for its potential clinical applications.

Synthesis Methods

The synthesis of BMB involves the reaction of 5-bromo-2-[(2,4-dichlorobenzyl)oxy]benzaldehyde and 2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in the presence of a base catalyst. The reaction proceeds through the formation of an imine intermediate, followed by a nucleophilic addition reaction to form the final product. The purity of the synthesized compound can be confirmed by various analytical techniques, including HPLC, NMR, and mass spectrometry.

Scientific Research Applications

BMB has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines, such as TNF-α, IL-6, and IL-1β. BMB has also been shown to possess anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, BMB has been found to have anti-diabetic effects by improving insulin sensitivity and reducing blood glucose levels.

properties

Product Name

5-{5-Bromo-2-[(2,4-dichlorobenzyl)oxy]benzylidene}-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

Molecular Formula

C25H19BrCl2N2O3S

Molecular Weight

578.3 g/mol

IUPAC Name

(5Z)-5-[[5-bromo-2-[(2,4-dichlorophenyl)methoxy]phenyl]methylidene]-2-(4-methoxyphenyl)imino-3-methyl-1,3-thiazolidin-4-one

InChI

InChI=1S/C25H19BrCl2N2O3S/c1-30-24(31)23(34-25(30)29-19-6-8-20(32-2)9-7-19)12-16-11-17(26)4-10-22(16)33-14-15-3-5-18(27)13-21(15)28/h3-13H,14H2,1-2H3/b23-12-,29-25?

InChI Key

MBDCFPHEUDJOQC-CUPAAXJESA-N

Isomeric SMILES

CN1C(=O)/C(=C/C2=C(C=CC(=C2)Br)OCC3=C(C=C(C=C3)Cl)Cl)/SC1=NC4=CC=C(C=C4)OC

SMILES

CN1C(=O)C(=CC2=C(C=CC(=C2)Br)OCC3=C(C=C(C=C3)Cl)Cl)SC1=NC4=CC=C(C=C4)OC

Canonical SMILES

CN1C(=O)C(=CC2=C(C=CC(=C2)Br)OCC3=C(C=C(C=C3)Cl)Cl)SC1=NC4=CC=C(C=C4)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.